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Compound of Interest
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CAS No.: 73179-89-2

Cat. No.: B1257505

Get Quote

Executive Summary & Biochemical Rationale
3-Hydroxytetradecanedioic acid (3-OH-C14-DCA) is a rare, high-value dicarboxylic acid

traditionally identified as a diagnostic metabolite in Long-chain 3-hydroxyacyl-CoA

dehydrogenase (LCHAD) deficiency. Unlike simple dicarboxylic acids used in polyamides (e.g.,

dodecanedioic acid), the presence of the

-hydroxyl group and the

-carboxyl functionality imparts unique chirality and reactivity, making it a potential precursor for
functionalized biodegradable polyesters and cross-linking agents.

Direct chemical synthesis of 3-OH-C14-DCA is hindered by the need for harsh oxidants and

complex protection/deprotection steps to ensure regioselectivity. This guide delineates a

biochemical synthesis route utilizing a "Convergent Oxidation" strategy. By coupling terminal

-oxidation with an interrupted
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-oxidation cycle in an engineered host (Escherichia coli or Yarrowia lipolytica), we can achieve
precise regioselective functionalization.

The Biocatalytic Architecture
To synthesize 3-OH-C14-DCA, we must engineer a pathway that simultaneously oxidizes the

terminal methyl group of myristic acid (C14:0) and introduces a hydroxyl group at the C3

position, while preventing further degradation.

The "Interrupted Flux" Mechanism
The core logic relies on two orthogonal enzymatic modules:

Module A (

-Oxidation): Converts the hydrophobic tail of the fatty acid into a carboxyl group.

Module B (Stalled

-Oxidation): Activates the dicarboxylic acid, performs the initial desaturation and hydration,
but halts before the oxidative cleavage can occur.

Pathway Diagram (DOT Visualization)
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Caption: Convergent synthesis pathway. Blue arrows indicate engineered flux; Red T-bar

indicates the critical metabolic block required for product accumulation.

Strain Engineering Protocol
While Candida tropicalis is the industrial standard for simple DCAs, engineered E. coli is

recommended for this specific application due to the modularity of its

-oxidation complex (fad regulon), allowing for cleaner separation of hydratase and
dehydrogenase activities.

Host Selection & Genetic Modifications
Base Strain:E. coli K-12 (MG1655) or BL21(DE3).
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Gene Target Modification Rationale

fadE Upregulate

Enhances conversion of Acyl-

CoA to Enoyl-CoA (Step 1 of

-ox).

fadB
Knockout (

)

Removes the native

multifunctional complex

(Hydratase/Dehydrogenase/Is

omerase), preventing

degradation of the 3-OH

intermediate.

phaJ Heterologous Expression

(From Aeromonas caviae) Re-

introduces specific (R)-specific

enoyl-CoA hydratase activity

without the dehydrogenase

activity, trapping the flux at the

3-OH step.

tesB Overexpression

Thioesterase II. Cleaves the

CoA thioester bond of the

accumulated 3-hydroxy-

dicarboxyl-CoA to release the

free acid.

The -Oxidation Module (Plasmid 1)
To convert the C14 fatty acid to C14-DCA prior to functionalization, introduce a P450 system.

Enzyme: CYP153A (from Marinobacter aquaeolei) or AlkBGT (from Pseudomonas putida).

Cofactor Regeneration: Co-express Ferredoxin (Fdx) and Ferredoxin Reductase (FdR) to

ensure electron transfer.

Vector: pETDuet-1 (T7 promoter) for high-level expression.

Experimental Methodology
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Fermentation Strategy (Fed-Batch)
The synthesis is biphasic: biomass growth followed by biotransformation.

Phase 1: Biomass Accumulation

Medium: M9 Minimal Medium + 20 g/L Glucose.

Conditions: 37°C, pH 7.0, DO > 30%.

Goal: Reach OD

of 30–50.

Phase 2: Biotransformation (Induction)

Induction: Add IPTG (0.1 mM) to induce P450 and pathway enzymes.

Substrate Feeding: Begin feeding Myristic Acid (C14:0) dissolved in ethanol or Tween-80.

Rate: 0.5 g/L/h.

Critical Control Point: Maintain glucose at limiting levels (1-2 g/L) to provide ATP/NADPH

for the P450 system without repressing the fad regulon (catabolite repression).

Temperature Shift: Lower to 30°C to preserve P450 stability.

Analytical Validation (LC-MS/MS)
Since 3-OH-C14-DCA is not a standard commercial reagent, validation requires mass

spectrometry.

Sample Prep: Centrifuge broth; acidify supernatant to pH 2.0 with HCl; extract with Ethyl

Acetate (2x vol).

Derivatization: BSTFA + 1% TMCS (60°C, 30 min) to silylate hydroxyl and carboxyl groups.

GC-MS Target Ions:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257505?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Look for the molecular ion

of the tris-TMS derivative.

Characteristic fragmentation:

-cleavage adjacent to the 3-TMS-ether group.

Purification & Downstream Processing[1]
The high polarity of the 3-hydroxyl group makes this molecule more water-soluble than

standard DCAs, complicating precipitation.

Step Protocol Description Technical Note

1. Cell Removal

Microfiltration (0.2

m) or Centrifugation (8000 x

g).

Product is in the supernatant.

2. Acidification
Adjust pH to 2.0 using

.

Protonates the carboxyl

groups, reducing solubility.

3. Solvent Extraction

Liquid-Liquid Extraction using

Methyl Isobutyl Ketone (MIBK)

or Ethyl Acetate at 50°C.

MIBK is preferred for industrial

scale due to lower volatility.

4. Crystallization
Evaporate solvent to

saturation. Cool slowly to 4°C.

If impurities persist, perform a

recrystallization in

water/ethanol mix.

Self-Validating Control Systems
To ensure scientific integrity (E-E-A-T), the following controls must be embedded in the

experimental design:

The "Leak" Check: Run a control fermentation with the
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fadB strain without the phaJ plasmid. If 3-OH-C14-DCA is detected, it implies native
anaerobic hydratases (FadJ) are active, which have lower stereospecificity.

The Regioselectivity Check: Use NMR (

C) to confirm the hydroxyl group is at C3 and not

-1 (a common P450 side reaction). The C3 signal should appear distinct from the terminal
carboxyls.

Toxicity Monitoring: 3-Hydroxy intermediates can be toxic to E. coli. Monitor cell viability via

CFU counts during the biotransformation phase. If viability drops, reduce the myristic acid

feed rate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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